Cas no 4481-49-6 (2,4-Dioxabicyclo[3.2.2]nonan-3-one)

• Product Name: 2,4-Dioxabicyclo[3.2.2]nonan-3-one
• CAS No: 4481-49-6
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 333804
• PubChem ID: 53441025
• Update Time: 2025-04-19

2,4-Dioxabicyclo[3.2.2]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dioxabicyclo[3.2.2]nonan-3-one
• 1,4-Cyclohexanediol, cycliccarbonate
• Carbonicacid, cyclic 1,4-cyclohexylene ester (8CI)
• DTXSID70702983
• 4481-49-6

• Inchi： 1S/C7H10O3/c8-7-9-5-1-2-6(10-7)4-3-5/h5-6H,1-4H2
• InChI Key： IRQRQLLMLGPNCP-UHFFFAOYSA-N
• SMILES： O1C(=O)OC2CCC1CC2

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,3-dioxepanes